(4S)-2-(4-Methylphenyl)-4-(propan-2-yl)-4,5-dihydro-1,2lambda~6~,3-oxathiazol-2-one
(4S)-2-(4-Methylphenyl)-4-(propan-2-yl)-4,5-dihydro-1,2lambda~6~,3-oxathiazol-2-one
Brand Name:
Vulcanchem
CAS No.:
145679-46-5
VCID:
VC21133053
InChI:
InChI=1S/C12H17NO2S/c1-9(2)12-8-15-16(14,13-12)11-6-4-10(3)5-7-11/h4-7,9,12H,8H2,1-3H3/t12-,16+/m1/s1
SMILES:
CC1=CC=C(C=C1)S2(=NC(CO2)C(C)C)=O
Molecular Formula:
C12H17NO2S
Molecular Weight:
239.34 g/mol
(4S)-2-(4-Methylphenyl)-4-(propan-2-yl)-4,5-dihydro-1,2lambda~6~,3-oxathiazol-2-one
CAS No.: 145679-46-5
Cat. No.: VC21133053
Molecular Formula: C12H17NO2S
Molecular Weight: 239.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 145679-46-5 |
|---|---|
| Molecular Formula | C12H17NO2S |
| Molecular Weight | 239.34 g/mol |
| IUPAC Name | (2S,4S)-2-(4-methylphenyl)-4-propan-2-yl-1-oxa-2λ6-thia-3-azacyclopent-2-ene 2-oxide |
| Standard InChI | InChI=1S/C12H17NO2S/c1-9(2)12-8-15-16(14,13-12)11-6-4-10(3)5-7-11/h4-7,9,12H,8H2,1-3H3/t12-,16+/m1/s1 |
| Standard InChI Key | QCNBRUOJSNBOIE-WBMJQRKESA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)[S@]2(=N[C@H](CO2)C(C)C)=O |
| SMILES | CC1=CC=C(C=C1)S2(=NC(CO2)C(C)C)=O |
| Canonical SMILES | CC1=CC=C(C=C1)S2(=NC(CO2)C(C)C)=O |
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